Cas no 1795442-74-8 (4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide)

• Product Name: 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide
• CAS No: 1795442-74-8
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5369427
• Update Time: 2025-05-20

4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide

• Inchi： 1S/C16H19NO3/c1-3-12-6-8-13(9-7-12)16(18)17-11-15(19-2)14-5-4-10-20-14/h4-10,15H,3,11H2,1-2H3,(H,17,18)
• InChI Key： MDXLXAKYBXHLRV-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)OC)(=O)C1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.110±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.2±45.0 °C(Predicted)
• pka: 14.17±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide

Chemical Profile of 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide (CAS No. 1795442-74-8)

4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide, identified by its CAS number 1795442-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The structural features of 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide include an ethyl group at the 4-position of the benzene ring, a 2-furanyl substituent on the N-terminus, and a 2-methoxyethyl side chain. These structural motifs contribute to its unique chemical properties and potential biological activities, making it a subject of interest for further investigation.

The synthesis of 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide involves multi-step organic reactions, typically starting from commercially available precursors such as ethyl 4-bromobenzoate and furfural. The introduction of the 2-furanyl group introduces a heterocyclic component, which is known to enhance binding affinity in various biological targets. Additionally, the presence of the 2-methoxyethyl side chain adds hydrophilicity, potentially influencing solubility and metabolic stability. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to achieve high yields and purity.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The furanyl moiety, in particular, has been associated with modulatory effects on neurotransmitter systems, making it a promising candidate for further development in drug discovery. Furthermore, the benzamide core is a well-known pharmacophore in medicinal chemistry, with numerous examples of benzamides demonstrating therapeutic efficacy in conditions such as pain and inflammation.

One of the most compelling aspects of 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide is its structural diversity, which allows for modifications that could optimize pharmacokinetic properties. Researchers are exploring derivatives of this compound with altered substituents to enhance bioavailability and reduce potential side effects. For instance, variations in the length and composition of the side chains can influence metabolic pathways and target specificity. Such modifications are critical in developing next-generation pharmaceuticals that offer improved therapeutic profiles.

The role of computational chemistry has been instrumental in understanding the interactions between 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide and biological targets. Molecular docking studies have revealed potential binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. These findings align with existing literature that highlights the anti-inflammatory potential of benzamide derivatives. Additionally, simulations have suggested that the furanyl group may interact with aromatic residues in protein binding pockets, further supporting its role as a key pharmacophore.

Recent advancements in analytical techniques have enabled more precise characterization of 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful in confirming molecular structure and purity. These techniques provide critical data for regulatory submissions and ensure that the compound meets stringent quality standards before proceeding to preclinical testing.

The pharmacokinetic profile of 4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide is another area of active investigation. Studies using animal models have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. Initial findings suggest that this compound exhibits moderate bioavailability following oral administration, with a reasonable half-life that could support once-daily dosing regimens. However, further research is needed to fully understand its metabolic pathways and potential drug-drug interactions.

In conclusion,4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide (CAS No. 1795442-74-8) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. The combination of computational modeling, synthetic chemistry advancements, and preclinical studies continues to drive interest in this compound within the pharmaceutical industry. As research progresses,4-Ethyl-N-[2-(2-furanyl)-2-methoxyethyl]benzamide may emerge as a valuable tool for addressing unmet medical needs across various therapeutic areas.